molecular formula C11H14N4O B2470552 N-[(1-But-3-enyltriazol-4-yl)methyl]but-2-ynamide CAS No. 2411201-87-9

N-[(1-But-3-enyltriazol-4-yl)methyl]but-2-ynamide

Cat. No. B2470552
CAS RN: 2411201-87-9
M. Wt: 218.26
InChI Key: WTHLKNRITBJIEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(1-But-3-enyltriazol-4-yl)methyl]but-2-ynamide is a compound that has gained significant attention in the field of scientific research due to its potential applications in various biomedical studies. It is a synthetic compound that has been developed using advanced chemical synthesis methods.

Mechanism of Action

The mechanism of action of N-[(1-But-3-enyltriazol-4-yl)methyl]but-2-ynamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of various diseases. It has also been found to modulate the immune system and enhance the body's natural defense mechanisms against infections and diseases.
Biochemical and Physiological Effects:
N-[(1-But-3-enyltriazol-4-yl)methyl]but-2-ynamide has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been found to induce apoptosis in cancer cells, thereby inhibiting their growth and proliferation. The compound has been shown to have antiviral activity by inhibiting the replication of viruses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(1-But-3-enyltriazol-4-yl)methyl]but-2-ynamide in lab experiments is its high potency and selectivity. The compound has been found to be effective at low concentrations, which makes it an ideal candidate for use in various biomedical studies. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and storage.

Future Directions

There are several future directions for the research and development of N-[(1-But-3-enyltriazol-4-yl)methyl]but-2-ynamide. One of the main areas of focus is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of research is the identification of new applications for the compound, such as its use in the treatment of neurodegenerative diseases. Additionally, the development of new analogs and derivatives of the compound is also an area of interest for future research.
Conclusion:
In conclusion, N-[(1-But-3-enyltriazol-4-yl)methyl]but-2-ynamide is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various biomedical studies. The compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. It has been extensively studied for its efficacy in treating various diseases, such as cancer, Alzheimer's disease, and viral infections. The optimization of the synthesis method, identification of new applications, and development of new analogs and derivatives are some of the future directions for research on this compound.

Synthesis Methods

The synthesis of N-[(1-But-3-enyltriazol-4-yl)methyl]but-2-ynamide involves the reaction of 1-but-3-enyl-1H-1,2,3-triazole-4-carboxylic acid with propargylamine in the presence of a catalyst. The reaction is carried out under controlled conditions to ensure the formation of the desired compound. The final product is purified using various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

N-[(1-But-3-enyltriazol-4-yl)methyl]but-2-ynamide has been extensively studied for its potential applications in various biomedical studies. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. The compound has been tested for its efficacy in treating various diseases, such as cancer, Alzheimer's disease, and viral infections.

properties

IUPAC Name

N-[(1-but-3-enyltriazol-4-yl)methyl]but-2-ynamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H14N4O/c1-3-5-7-15-9-10(13-14-15)8-12-11(16)6-4-2/h3,9H,1,5,7-8H2,2H3,(H,12,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WTHLKNRITBJIEL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC#CC(=O)NCC1=CN(N=N1)CCC=C
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H14N4O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

218.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(1-But-3-enyltriazol-4-yl)methyl]but-2-ynamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.